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Compound Focus: (3S,5R)-fluvastatin sodium

CAS No.: 93957-55-2

Cat. No.: S528234
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Chemical and Identification Data

The table below summarizes the fundamental identifying information for (3S,5R)-Fluvastatin Sodium Salt

[1].

Property Description

Common Name (3S,5R)-Fluvastatin Sodium Salt

CAS Number 94061-81-1 [1]

Molecular
Formula

C₂₄H₂₅FNO₄ • Na [1]

Molecular
Weight

433.45 g/mol (calculated from formula C₂₄H₂₅FNNaO₄) [2]

Synonyms (3S,5R,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-

Heptenoic acid, sodium salt [1]
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Fluvastatin sodium is a fully synthetic, competitive inhibitor of HMG-CoA reductase, the rate-limiting

enzyme in cholesterol synthesis [2] [3]. The parent compound exists as a pair of enantiomers, and the

(3S,5R) form is recognized as one of the specific stereoisomers used in pharmaceutical research and

development [1].

Stereochemistry Matters: The biological activity of fluvastatin is highly dependent on its three-

dimensional structure. The (3R,5S) enantiomer is known to be the pharmacologically active form [4]
[5]. The (3S,5R) isomer is part of the isomeric landscape that researchers control and monitor to

ensure drug purity and efficacy.
Role of Standards: Compounds like (3S,5R)-Fluvastatin Sodium Salt are critical as Reference
Standards or Impurity Standards. They are used in analytical testing (e.g., HPLC, LC-MS) to
identify and quantify the presence of specific isomers or related substances in active pharmaceutical

ingredients (APIs) to ensure quality and compliance with pharmacopeial (USP/EP) requirements [1].

Visualizing the Stereochemical Landscape

The following diagram illustrates the relationship between fluvastatin sodium and its key stereoisomers,

which is central to understanding its chemical identity and purity control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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